Cas no 112791-04-5 ((4S,5R)-1,5-Dimethyl-4-phenylimidazolidin-2-one)

(4S,5R)-1,5-Dimethyl-4-phenylimidazolidin-2-one Properties

Names and Identifiers

• (4S,5R)-1,5-Dimethyl-4-phenylimidazolidin-2-one
• (4S,5R)-(+)-1,5-Dimethyl-4-phenyl-2-imidazolidinone
• (4S,5R)-(+)-1,5-DIMETHYL-4-PHENYLIMDAZOLIDIN-2-ONE
• 2-Imidazolidinone,1,5-dimethyl-4-phenyl-, (4S,5R)-
• (4S 5R)-(+)-1 5-DIMETHYL-4-PHENYL- &
• (4S 5R)-1 5-DIMETHYL-4-PHENYL-2-IMIDAZOLIDONE
• (4S,5R)-(+)-1,5-DiMethyl-4-phenyl-2-iMidazolidinone,97%
• BGPAZBKCZVVZGF-PSASIEDQSA-N
• (4R, 5S)-3,4-dimethyl-5-phenyl-imidazolidin-2-one
• (4R,5S)-3,4-dimethyl-5-phenyl-imidazolidin-2-one
• (4S,5R)-(+)-1,5-Dimethyl-4-phenyl-2-imidazolidinone, 97%
• SCHEMBL2370396
• J-002837
• 112791-04-5
• DTXSID40426129
• AKOS022180075
• (4R,5S)-1,5-Dimethyl-4-phenylimidazolidinone
• +Expand

• MDL： MFCD00066231
• InChIKey： BGPAZBKCZVVZGF-PSASIEDQSA-N
• Inchi： InChI=1S/C11H14N2O/c1-8-10(12-11(14)13(8)2)9-6-4-3-5-7-9/h3-8,10H,1-2H3,(H,12,14)
• SMILES： CN1C(C)C(C2C=CC=CC=2)NC1=O

Computed Properties

• Exact Mass: 190.11100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 190.110613074g/mol
• Heavy Atom Count: 14
• Complexity: 223
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• LogP: 2.03790
• PSA: 32.34000
• Refractive Index: 1.532
• Boiling Point: 335.9°Cat760mmHg
• Melting Point: 173-176 °C (lit.)
• Flash Point: 156.9°C
• Color/Form: crystal
• Solubility: Not determined
• Optical Activity: [α]20/D +45°, c = 1 in methanol
• Density: 1.077